(5-(4-fluorophenyl)isoxazol-3-yl)methyl 4-(N,N-dimethylsulfamoyl)benzoate

• IUPAC Name: [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 4-(dimethylsulfamoyl)benzoate
• InChI: InChI=1S/C19H17FN2O5S/c1-22(2)28(24,25)17-9-5-14(6-10-17)19(23)26-12-16-11-18(27-21-16)13-3-7-15(20)8-4-13/h3-11H,12H2,1-2H3
• InChI Key: OYFWEUDYMPPOLL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)OCC2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2O5S
• Molecular Weight: 404.4 g/mol

Description

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant. The substitution of various groups on the isoxazole ring imparts different activity.

Scientific Research Applications

Anaerobic Transformation and Mechanism Elucidation

One study investigated the transformation of phenol to benzoate by an anaerobic consortium, using isomeric fluorophenols to elucidate the mechanism. This research provides insights into the microbial degradation pathways of aromatic compounds, including those related to fluorophenyl groups, which are structurally related to the compound (Genthner, Townsend, & Chapman, 1989).

Drug Metabolism and Pharmacokinetics

Another study focused on the metabolism of dual angiotensin and endothelin receptor antagonists, where the modification of an isoxazole ring with fluorine was shown to impact the drug's metabolic stability and systemic exposure. This illustrates the pharmaceutical relevance of modifying aromatic compounds with fluorine to enhance drug properties (Zhang et al., 2007).

Novel Materials and Security Ink Applications

Research into novel half-cut cruciform molecules, including those with benzoate and fluorobenzoate groups, highlights their application in creating materials with unique optical properties, such as morphology-dependent fluorochromism. These properties have potential applications in security inks and advanced optical materials (Lu & Xia, 2016).

Liquid Crystals and Mesomorphic Properties

A study on chiral benzoates and fluorobenzoates explored their mesomorphic properties, revealing the occurrence of an antiferroelectric smectic phase with potential applications in liquid crystal displays and optical devices (Milewska, Drzewiński, Czerwiński, & Dąbrowski, 2015).

Antimicrobial and Antitubercular Activities

Research on isoxazole derivatives, including those with fluorophenyl groups, has demonstrated potent herbicidal and antimicrobial activities. These findings suggest potential applications in agriculture and the development of new antimicrobial agents (Hwang et al., 2005).

Future Directions

Isoxazole and its derivatives have a wide spectrum of biological activities and therapeutic potential. Therefore, the development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research.

Mechanism of Action

Target of action

Compounds containing the oxazole ring, such as this one, are known to exhibit a wide spectrum of biological activities .

Mode of action

Without specific information on this compound, it’s difficult to determine its exact mode of action. Oxazole derivatives often interact with their targets through the formation of hydrogen bonds and hydrophobic interactions .

Biochemical pathways

Oxazole derivatives have been found to impact a variety of biological pathways, depending on their specific structure and target .

Result of action

Oxazole derivatives have been found to exhibit a range of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antioxidant effects .